Cas no 2680825-55-0 (benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate)

• Product Name: benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate
• CAS No: 2680825-55-0
• MF: C₁₄H₈F₄INO₂
• MW: 425.116909980774
• CID: 5627326
• PubChem ID: 165932663
• Update Time: 2025-10-30

benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304037
• 2680825-55-0
• benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate

• Inchi： 1S/C14H8F4INO2/c15-8-9(16)11(18)13(12(19)10(8)17)20-14(21)22-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,20,21)
• InChI Key： YIKRKTSUUWAEGB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=C(C=1NC(=O)OCC1C=CC=CC=1)F)F)F)F

Computed Properties

• Exact Mass: 424.95359g/mol
• Monoisotopic Mass: 424.95359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate

Benzyl N-(2,3,4,5-Tetrafluoro-6-Iodophenyl)Carbamate: A Comprehensive Overview

Benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate, identified by the CAS number 2680825-55-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a tetrafluoroiodophenyl moiety. The presence of multiple fluorine atoms and an iodine atom in its structure contributes to its distinct chemical properties and reactivity.

The synthesis of benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through methods such as nucleophilic substitution and coupling reactions. The use of fluorinated aromatic rings has been a focal point in recent studies due to their potential applications in drug design and materials science.

One of the most notable aspects of this compound is its role in drug discovery. The tetrafluorophenyl group is known to enhance the pharmacokinetic properties of molecules, making them more bioavailable and stable within biological systems. Recent research has explored the use of benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate as a precursor for developing novel pharmaceutical agents targeting specific diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The iodine atom in its structure plays a crucial role in mediating electronic properties, making it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their thermal stability and mechanical properties.

The environmental impact of benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate has also been a subject of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial use. Findings from these studies suggest that the compound exhibits low toxicity under controlled conditions but requires careful handling to minimize environmental risks.

From an analytical standpoint, the characterization of this compound has benefited from advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided valuable insights into the molecular structure and stability of benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate, enabling researchers to optimize its synthesis and application processes.

In conclusion, benzyl N-(2,3,4,5-tetrafluoro-6-iodophenyl)carbamate (CAS No. 2680825-55-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing scientific innovation.